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Compound of Interest

Compound Name: Tricaproin

Cat. No.: B052981 Get Quote

Ensuring laboratory safety and environmental responsibility are paramount in scientific

research. This document provides essential procedural guidance for the proper disposal of

tricaproin, a common triglyceride used in various research and development applications.

Tricaproin, also known as glycerin trihexanoate, is generally not classified as a hazardous

substance.[1][2] However, proper disposal is crucial to maintain a safe laboratory environment

and comply with regulations. Adherence to local, state, and federal guidelines is mandatory for

all waste disposal.[1][3][4]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, consult the Safety Data Sheet (SDS) for tricaproin.

Always wear appropriate Personal Protective Equipment (PPE), including gloves and safety

glasses. In case of a spill, absorb the material with an inert substance like sand or earth, and

collect it for proper disposal. Avoid releasing tricaproin into sewers or drains.

Quantitative Data Summary
While specific quantitative disposal limits are determined by local regulations, the following

table summarizes key properties of tricaproin relevant to its handling and disposal.
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Property Value Source

CAS Number 621-70-5

Molecular Formula C21H38O6

Physical State Liquid

Hazard Classification Not classified as hazardous

Waste Classification
Not classified as hazardous

waste

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of tricaproin
waste.

1. Waste Segregation and Collection:

Collect tricaproin waste in a designated, leak-proof, and chemically compatible container.

Do not mix tricaproin waste with other chemical waste streams unless compatibility has

been confirmed.

2. Labeling:

Clearly label the waste container with "Tricaproin Waste" and the date of accumulation.

3. Storage:

Store the sealed waste container in a designated waste collection area.

4. Disposal Options:

Landfill: As tricaproin is not classified as hazardous waste, it may be permissible to dispose

of it in a licensed landfill. Always confirm with your institution's Environmental Health and

Safety (EHS) office and local regulations.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b052981?utm_src=pdf-body
https://www.benchchem.com/product/b052981?utm_src=pdf-body
https://www.benchchem.com/product/b052981?utm_src=pdf-body
https://www.benchchem.com/product/b052981?utm_src=pdf-body
https://www.benchchem.com/product/b052981?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incineration: Another disposal option is to mix the tricaproin with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber. This should only

be performed by a licensed waste disposal contractor.

5. Contaminated Materials:

Dispose of any materials contaminated with tricaproin, such as absorbent pads or empty

containers, in the same manner as the chemical waste itself.

6. Consult a Professional:

Always consult your institution's EHS office or a licensed waste disposal professional to

ensure compliance with all applicable regulations.

Logical Workflow for Tricaproin Disposal
The following diagram illustrates the decision-making process for the proper disposal of

tricaproin.
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Tricaproin Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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